Cas no 883502-14-5 (1-fluoro-2-iodo-3-methylbenzene)

1-fluoro-2-iodo-3-methylbenzene structure

883502-14-5 structure

Product Name:1-fluoro-2-iodo-3-methylbenzene

CAS No:883502-14-5

MF:C₇H₆FI

MW:236.025417804718

MDL:MFCD04973438

CID:710399

PubChem ID:3836324

Update Time:2024-10-26

1-fluoro-2-iodo-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-Fluoro-2-iodo-3-methylbenzene
- 3-Fluoro-2-iodotoluene
- Benzene, 1- fluoro-2-iodo-3-methyl-
- 2-Iodo-3-fluorotoluene
- 1-fluoro-2-iodo-3-methyl-benzene
- PubChem4552
- WXHRYDHCFKJKKO-UHFFFAOYSA-N
- Benzene,1-fluoro-2-iodo-3-methyl-
- VZ26780
- AS05019
- LS10535
- AS02032
- AM62220
- SY047848
- AB0031427
- ST2415337
- X4518
- A19669
- 1-Fluoro-2-iodo-3-methylbenzene (ACI)
- 3-Fluoro-2-iodo-3-methylbenzene
- 883502-14-5
- GS-3856
- AKOS015890291
- CS-W021322
- EN300-206171
- SCHEMBL5979692
- DB-000366
- DTXSID20397106
- MFCD04973438
- J-512457
- 1-fluoro-2-iodo-3-methylbenzene
- MDL： MFCD04973438
- Inchi： 1S/C7H6FI/c1-5-3-2-4-6(8)7(5)9/h2-4H,1H3
- InChI Key： WXHRYDHCFKJKKO-UHFFFAOYSA-N
- SMILES： FC1C(I)=C(C)C=CC=1

Computed Properties

Exact Mass: 235.95
Monoisotopic Mass: 235.95
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 94.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3

Experimental Properties

Density: 1.788
Boiling Point: 212℃ at 760 mmHg
Flash Point: 85℃
Refractive Index: 1.58

1-fluoro-2-iodo-3-methylbenzene Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

1-fluoro-2-iodo-3-methylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XJ496-200mg	1-fluoro-2-iodo-3-methylbenzene	883502-14-5	97%	200mg	55.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XJ496-1g	1-fluoro-2-iodo-3-methylbenzene	883502-14-5	97%	1g	129.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XJ496-5g	1-fluoro-2-iodo-3-methylbenzene	883502-14-5	97%	5g	558.0CNY	2021-07-13
Alichem	A013032518-250mg	3-Fluoro-2-iodotoluene	883502-14-5	97%	250mg	$489.60	2023-08-31
Alichem	A013032518-500mg	3-Fluoro-2-iodotoluene	883502-14-5	97%	500mg	$831.30	2023-08-31
Alichem	A013032518-1g	3-Fluoro-2-iodotoluene	883502-14-5	97%	1g	$1490.00	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XJ496-20g	1-fluoro-2-iodo-3-methylbenzene	883502-14-5	97%	20g	2129.0CNY	2021-07-13
Apollo Scientific	PC48745-5g	3-Fluoro-2-iodotoluene	883502-14-5	98+%	5g	£17.00	2025-03-22
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F90060-5g	1-Fluoro-2-iodo-3-methylbenzene	883502-14-5	97%	5g	¥105.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F90060-1g	1-Fluoro-2-iodo-3-methylbenzene	883502-14-5	97%	1g	¥41.0	2023-09-07

1-fluoro-2-iodo-3-methylbenzene Production Method

Production Method 1

443-89-0

883502-14-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 15 min, 0 °C
1.2 Reagents: Sodium nitrite Solvents: Water ; 10 min, 0 °C; 1.5 h, 0 °C
1.3 Reagents: Potassium iodide Solvents: Water ; 10 min, 0 °C; 2 h, 0 °C

Reference

Evolution of N-heterocycle-substituted iodoarenes (NHIAs) to efficient organocatalysts in iodine(I/III)-mediated oxidative transformations

Boelke, Andreas; et al, ChemRxiv, 2019, 1, 1-16